Cas no 62004-26-6 (2-Butenamide, 2-cyano-3-hydroxy-N-1-naphthalenyl-)

• Product Name: 2-Butenamide, 2-cyano-3-hydroxy-N-1-naphthalenyl-
• CAS No: 62004-26-6
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 460893
• PubChem ID: 71390700
• Update Time: 2025-04-19

2-Butenamide, 2-cyano-3-hydroxy-N-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 2-cyano-3-hydroxy-N-1-naphthalenyl-
• 2-cyano-3-hydroxy-N-naphthalen-1-ylbut-2-enamide
• 2-Cyano-3-hydroxy-N-(naphthalen-1-yl)but-2-enamide
• DTXSID00812600
• 62004-26-6

• Inchi： 1S/C15H12N2O2/c1-10(18)13(9-16)15(19)17-14-8-4-6-11-5-2-3-7-12(11)14/h2-8,18H,1H3,(H,17,19)
• InChI Key： RXYQLTQGKBCXEL-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)=C(C)O)NC1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• PSA: 73.12